Cas no 1269294-33-8 (7,8-Difluoro-4-methylisoquinolin-1(2H)-one)

• Product Name: 7,8-Difluoro-4-methylisoquinolin-1(2H)-one
• CAS No: 1269294-33-8
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 1089679
• PubChem ID: 46864114
• Update Time: 2025-04-20

7,8-Difluoro-4-methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7,8-Difluoro-4-methylisoquinolin-1(2H)-one
• 7,8-difluoro-4-methyl-2H-isoquinolin-1-one
• 1269294-33-8
• DTXSID30676954
• DB-350685
• AKOS022173257

• Inchi： 1S/C10H7F2NO/c1-5-4-13-10(14)8-6(5)2-3-7(11)9(8)12/h2-4H,1H3,(H,13,14)
• InChI Key： QBKPTVJYTLLGMX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C(C)=CNC(C=21)=O)F

Computed Properties

• Exact Mass: 195.04957017g/mol
• Monoisotopic Mass: 195.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives